Cas no 1448075-43-1 (N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide)

• Product Name: N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide
• CAS No: 1448075-43-1
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5831094
• PubChem ID: 71807663
• Update Time: 2025-06-09

N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide
• F6438-2450
• 1448075-43-1
• N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide
• AKOS024561743

• Inchi： 1S/C17H23N5O2/c1-21(2)16-14(11-18-17(20-16)22(3)4)19-15(23)10-12-6-8-13(24-5)9-7-12/h6-9,11H,10H2,1-5H3,(H,19,23)
• InChI Key： QDIRBUZRBVCVTE-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N(C)C)N=C1N(C)C)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide

Comprehensive Overview of N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 1448075-43-1)

The compound N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 1448075-43-1) is a specialized organic molecule with a unique structural framework. This pyrimidine-derived acetamide has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of dimethylamino and methoxyphenyl moieties enhances its versatility, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide has surged, driven by their role in developing novel therapeutics. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for cancer treatment. The compound's CAS No. 1448075-43-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

The synthesis of N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide involves multi-step organic reactions, often starting from 5-aminopyrimidine derivatives. Its acetamide linkage and methoxy group contribute to its stability and solubility, critical factors for bioavailability in drug formulations. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize its purity and structural integrity.

From an industrial perspective, CAS No. 1448075-43-1 is often discussed in contexts like high-throughput screening and medicinal chemistry optimization. Its pyrimidine core aligns with trends in fragment-based drug design, a hot topic in pharmaceutical R&D. Additionally, its dimethylamino substituents are explored for their electron-donating properties, which can influence binding affinity in target proteins.

Environmental and regulatory considerations for N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicity profiles are under investigation, aligning with the growing emphasis on green chemistry principles.

In summary, N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 1448075-43-1) represents a promising candidate for interdisciplinary research. Its structural features and potential applications in drug discovery and material science make it a valuable subject for further exploration. As scientific interest in heterocyclic scaffolds continues to rise, this compound is poised to remain a focal point in innovative research endeavors.